![molecular formula C19H19BrN4O B2642766 2-Bromo-N-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]benzamide CAS No. 1797574-09-4](/img/structure/B2642766.png)
2-Bromo-N-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Bromo-N-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]benzamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known by its chemical name, BCPM, and has been the subject of several studies exploring its mechanism of action, biochemical and physiological effects, and potential future directions for research.
Scientific Research Applications
Asymmetric Synthesis and Chemical Characterization
- A series of enantiomerically pure 3-substituted piperidines were synthesized from lactam via bromo derivatives, showcasing the utility of bromo-substituted compounds in the preparation of optically pure intermediates for further chemical transformations (Micouin et al., 1994).
CCR5 Antagonists for Potential Therapeutic Applications
- N-allyl-2-chloro-N-(piperidin-4-yl) benzamide and related compounds were synthesized, exhibiting significant bioactivity as CCR5 antagonists, indicating potential therapeutic applications in treating diseases such as HIV (Cheng De-ju, 2015).
Electrochemical and Magnetic Properties of Copper(II) Complexes
- Unsymmetrical binucleating ligands and their copper(II) complexes were prepared and studied for their spectral, electrochemical, and magnetic behaviors, highlighting the applications of bromo-substituted compounds in developing materials with specific magnetic and electrochemical properties (Amudha et al., 1999).
Anti-Acetylcholinesterase Activity for Neurological Disorders
- 1-Benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives demonstrated potent anti-acetylcholinesterase activity, suggesting potential as therapeutic agents for neurological disorders such as Alzheimer's disease (Sugimoto et al., 1990).
Antiplatelet Aggregation Activity
- Novel carbamoylpyridine and carbamoylpiperidine analogues were synthesized and evaluated for their platelet aggregation inhibitory activity, underscoring the potential of bromo-substituted compounds in the development of antiplatelet agents (Youssef et al., 2011).
Properties
IUPAC Name |
2-bromo-N-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19BrN4O/c20-17-6-2-1-5-16(17)19(25)23-13-14-7-10-24(11-8-14)18-15(12-21)4-3-9-22-18/h1-6,9,14H,7-8,10-11,13H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUEOMWSIFXWXLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C2=CC=CC=C2Br)C3=C(C=CC=N3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19BrN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.